Cas no 106139-15-5 (2-(Pyridyldithio)ethylamine hydrochloride)

• Product Name: 2-(Pyridyldithio)ethylamine hydrochloride
• CAS No: 106139-15-5
• MF: C₇H₁₁ClN₂S₂
• MW: 222.758637666702
• MDL: MFCD01863453
• CID: 127013
• PubChem ID: 13985234
• Update Time: 2025-11-01

2-(Pyridyldithio)ethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Pyridin-2-yldisulfanyl)ethanamine hydrochloride
• PDA-HCl
• Pyridine dithioethylamine hydrochloride(PDA-HCl)
• (S)-2-PYRIDYLTHIO CYSTEAMINE HYDROCHLORIDE
• (S)-2-Pyridylthio cysteamine, HCl
• 2-(2-Pyridyldithio)ethylamine Hydrochloride
• 2-(Pyridyldithio)ethylamine (hydrochloride)
• diazodiphenylmethane solution
• Ethanamine,2-(2-pyridinyldithio)-, hydrochloride (1:1)
• S-2-Pyridylthio Cyst
• S-2-Pyridylthio Cysteamine Hydrochloride
• 2-Aminoethyl 2-pyridyl disulfide hydrochloride
• [2-(2-Pyridinyldithio)ethyl]ammonium chloride
• 2-(PYRIDIN-2-YLDISULFANYL)ETHANAMINE HCL
• EthanaMine, 2-(2-pyridinyldithio)-, Monohydrochloride
• s-(2-pyridylthio)cysteamine hydrochloride
• Pyridine dithioethylamine hydrochloride
• AK117721
• PDA.HCl
• 2-(Pyridyldithio)ethylamine hydrochloride
• SEKLFMRSNLFPRB-UHFFFAOYSA-N
• BCP29046
• BCP08070
• 2-(2-Pyridinyldisulfanyl)ethanamine
• AMY21407
• s-(2-pyridylthio)-2-mercaptoethylamine hydrochloride
• CS-6477
• 2-(pyridin-2-yldisulfanyl)ethan-1-amine hydrochloride
• 2-(pyridin-2-yldisulfanyl)ethanamine;hydrochloride
• 106139-15-5
• 2-(pyridin-2-yldisulfanyl)ethanamine hydrogen chloride salt
• FT-0604030
• 2-(2-pyridinyldithio)ethaneamine hydrochloride
• DS-5049
• SCHEMBL957295
• HY-101794
• AKOS015909096
• A2022
• (S)-2-Pyridylthio cysteamine HCl
• PD063893
• 2-(pyridin-2-yldisulfanyl) -ethyl-ammonium chloride
• 2-[(2-AMINOETHYL)DISULFANYL]PYRIDINE HYDROCHLORIDE
• LCWG007
• 2-(pyridin-2-yldisulfanyl)ethan-1-amine hcl
• AC-23484
• 2-(2-Pyridyldithio)ethylamine Hydrochloride;S-(2-Pyridylthio)cysteamine hydrochloride
• Pyridinedithioethylaminehydrochloride(PDA-HCl)
• (S)-2-Pyridylthio Cysteamine Hydrochloride(S)-2-Pyridylthio Cysteamine Hydrochloride
• MFCD01863453
• SB79816
• 2-(pyridin-2-yldisulfanyl)ethanamine hydrochloride salt
• C7H11ClN2S2
• 2-(pyridin-2-yldisulfanyl)-ethyl-ammonium chloride
• J-001546
• DA-69616

• MDL： MFCD01863453
• Inchi： 1S/C7H10N2S2.ClH/c8-4-6-10-11-7-3-1-2-5-9-7;/h1-3,5H,4,6,8H2;1H
• InChI Key： SEKLFMRSNLFPRB-UHFFFAOYSA-N
• SMILES： Cl.S(CCN)SC1C=CC=CN=1

Computed Properties

• Exact Mass: 219.98977
• Monoisotopic Mass: 222.0052184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 100
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Melting Point: 124-126?C
• PSA: 25.25

2-(Pyridyldithio)ethylamine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Other Chemical Reagents

Additional information on 2-(Pyridyldithio)ethylamine hydrochloride

Comprehensive Overview of 2-(Pyridyldithio)ethylamine hydrochloride (CAS No. 106139-15-5)

2-(Pyridyldithio)ethylamine hydrochloride (CAS No. 106139-15-5) is a versatile bioconjugation reagent widely used in protein modification, drug delivery systems, and biomaterial engineering. This compound features a pyridyl disulfide group and a primary amine, making it ideal for thiol-reactive crosslinking applications. Its unique structure enables efficient site-specific labeling of biomolecules, a critical requirement in modern biopharmaceutical research and diagnostic assay development.

In recent years, the demand for 2-(Pyridyldithio)ethylamine hydrochloride has surged due to its role in antibody-drug conjugates (ADCs), a hot topic in targeted cancer therapy. Researchers frequently search for "how to conjugate proteins with pyridyl disulfide" or "best practices for thiol-maleimide chemistry," highlighting its relevance in bioconjugation optimization. The compound’s hydrochloride salt form enhances solubility, addressing common challenges in aqueous reaction conditions.

The pyridyldithio moiety in this reagent allows for reversible disulfide bond formation, a feature exploited in stimuli-responsive drug release systems. This aligns with trending searches like "redox-sensitive drug carriers" and "smart nanomaterials for biomedical applications." Its amine group further permits carboxylate activation via EDC/NHS chemistry, expanding its utility in multifunctional nanoparticle synthesis.

From a synthetic chemistry perspective, CAS No. 106139-15-5 is valued for its high reaction selectivity and compatibility with aqueous buffers (pH 6–8). Laboratories often inquire about "stability of pyridyl disulfide in PBS" or "quenching methods for thiol-disulfide exchange," reflecting practical concerns in assay development. The compound’s HCl salt form also simplifies storage, as it exhibits superior long-term stability compared to free-base analogs.

Emerging applications in CRISPR-Cas9 delivery and mRNA vaccine formulations have further propelled interest in this reagent. Its ability to form cleavable PEGylation linkages addresses search trends like "how to reduce PEG immunogenicity"—a key challenge in nanomedicine. The disulfide bridge functionality also supports traceless linker strategies, frequently discussed in prodrug design forums.

Quality control of 2-(Pyridyldithio)ethylamine hydrochloride typically involves HPLC purity analysis and thiol titration assays, responding to queries such as "how to test pyridyl disulfide reactivity." The compound’s MSDS-compliant handling (while avoiding hazardous classifications) makes it accessible for academic labs and industrial-scale production alike. Recent publications emphasize its use in single-molecule imaging and precision medicine platforms.

For researchers exploring click chemistry alternatives, this reagent offers a metal-free conjugation route, aligning with searches for "bioorthogonal reactions without copper." Its pH-dependent reactivity profile (optimal at neutral pH) is frequently cited in cell-surface labeling protocols. The growing focus on sustainable chemistry has also spotlighted its atom-efficient disulfide exchange mechanism.

In summary, 2-(Pyridyldithio)ethylamine hydrochloride (CAS No. 106139-15-5) remains indispensable for biomolecular engineering, driven by its dual-functional design and adaptability to next-generation therapeutics. Its intersection with trending topics like ADC optimization and controlled release technologies ensures continued relevance in both academic research and commercial biotech applications.